Cas no 59431-13-9 ()

• CAS No: 59431-13-9
• MF: C₁₃H₁₂O₃S
• MW: 248.297582626343
• CID: 2834173
• PubChem ID: 12439499
• Update Time: 2025-04-21

Chemical and Physical Properties

Names and Identifiers

• Inchi： 1S/C13H12O3S/c14-17(15,13-9-5-2-6-10-13)11-16-12-7-3-1-4-8-12/h1-10H,11H2
• InChI Key： HZRYPYDFMJEARF-UHFFFAOYSA-N
• SMILES： S(COC1C=CC=CC=1)(C1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 248.05071541Da
• Monoisotopic Mass: 248.05071541Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 51.8Ų